Epinodosinol
Description
structure given in first source; RN given refers to (3aS,5aS,6R,8R,10S,10aS,10bS,13R,13aR)-(-)-isomer; from the leaves & stems of Isodon parvifolia
Properties
Molecular Formula |
C20H28O6 |
|---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
(1S,4S,8R,9R,12S,13S,14S,16S,18R)-9,14,18-trihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecan-2-one |
InChI |
InChI=1S/C20H28O6/c1-9-10-6-11(21)13-19(7-10,15(9)22)17(24)26-12-4-5-18(2,3)14-16(23)25-8-20(12,13)14/h10-16,21-23H,1,4-8H2,2-3H3/t10-,11+,12+,13-,14-,15-,16-,19+,20+/m1/s1 |
InChI Key |
GVECAQZXEMZIGZ-BUOKAGOGSA-N |
Origin of Product |
United States |
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